6-oxo-6H-benzo[c]chromen-3-yl acetate

Specification

• Molecular Formula: C15H10O4
• Molecular Weight: 254.24g/mol
• IUPAC Name: (6-oxobenzo[c]chromen-3-yl) acetate
• Standard InChI: InChI=1S/C15H10O4/c1-9(16)18-10-6-7-12-11-4-2-3-5-13(11)15(17)19-14(12)8-10/h2-8H,1H3
• Standard InChI Key: RAHGAWYHOZHDAV-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C3=CC=CC=C3C(=O)O2

Introduction

Chemical Identity and Structure

Basic Information

6-oxo-6H-benzo[c]chromen-3-yl acetate, identified by CAS number 35224-33-0, is an organic compound with the molecular formula C15H10O4 and a molecular weight of 254.24 g/mol. The compound belongs to the benzochromene family, specifically the 6H-benzo[c]chromene derivatives, distinguished by a tricyclic system with a lactone functionality. The European Community has assigned it the EC Number 152-150-2, facilitating its identification in chemical databases and regulatory frameworks. This compound is also known by several synonyms including (6-oxobenzo[c]chromen-3-yl) acetate, which reflects its structural characteristics and functional groups.

Structural Characteristics

The structure of 6-oxo-6H-benzo[c]chromen-3-yl acetate consists of a benzochromene scaffold with an oxo group at the 6-position and an acetate group at the 3-position. The compound features a tricyclic aromatic system where one ring contains an oxygen atom as part of a lactone group (C=O and O linkage). The acetate group (CH3COO-) is attached to the 3-position of the chromene ring, contributing to its distinctive chemical properties and potential biological activities. This structural arrangement results in a relatively planar molecule with specific electron distribution patterns that influence its reactivity and interactions with biological targets.

Chemical Properties

6-oxo-6H-benzo[c]chromen-3-yl acetate possesses several notable physicochemical properties that influence its behavior in chemical reactions and biological systems. With an XLogP3-AA value of 2.8, the compound demonstrates moderate lipophilicity, suggesting potential for membrane permeability that could be relevant for biological applications. The molecule contains no hydrogen bond donors but features four hydrogen bond acceptors, creating specific patterns for potential interactions with proteins or other biological macromolecules. Additionally, the presence of two rotatable bonds provides some conformational flexibility, which may influence its binding affinity to various receptors or enzymes.

Table 1: Chemical Properties of 6-oxo-6H-benzo[c]chromen-3-yl acetate

Property	Value
Molecular Formula	C15H10O4
Molecular Weight	254.24 g/mol
XLogP3-AA	2.8
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	2
Exact Mass	254.05790880 Da

Synthesis Methods

Synthetic Pathways for Benzochromene Derivatives

Related benzochromene compounds are often synthesized through a three-step sequence starting from substituted salicylaldehydes and α,β-unsaturated carbonyl compounds to form the chromene core. The key step in forming the tricyclic benzochromene system typically involves a highly regioselective intermolecular Diels-Alder cycloaddition followed by oxidative aromatization of the cyclohexadiene cycloadduct intermediate. For 6-oxo-6H-benzo[c]chromen-3-yl acetate specifically, this approach could be modified to include appropriate functional groups at the designated positions.

Recent research has developed a metal-free approach to the synthesis of substituted 6H-benzo[c]chromenes, which could potentially be adapted for the synthesis of 6-oxo-6H-benzo[c]chromen-3-yl acetate. This method involves a highly regioselective intermolecular Diels-Alder cycloaddition between 3-vinyl-2H-chromenes and methyl propiolate, followed by oxidative aromatization to obtain the final products in good yields (up to 94% over two steps). Theoretical studies using DFT calculations have confirmed the reaction mechanism to be concerted through a slightly asynchronous transition state, providing valuable insights for the design of synthetic strategies.

Chemical Reactions and Reactivity

Characteristic Reactions

6-oxo-6H-benzo[c]chromen-3-yl acetate participates in various chemical reactions typical for aromatic compounds, including electrophilic substitutions and nucleophilic additions. The presence of the acetate group creates a potential site for hydrolysis reactions, which could yield the corresponding hydroxyl derivative under appropriate conditions. This reactivity pattern offers opportunities for derivatization to generate analogs with modified properties for specific applications.

The lactone functionality in the benzochromene core represents a reactive center susceptible to nucleophilic attack, potentially leading to ring-opening reactions under specific conditions. This reactivity may be exploited in the development of prodrugs or compounds with environment-responsive properties. Additionally, the aromatic rings may participate in various substitution reactions depending on the reaction conditions and reagents used, further expanding the chemical diversity accessible from this scaffold.

Structural Modifications

The chemical structure of 6-oxo-6H-benzo[c]chromen-3-yl acetate provides several potential sites for modification, offering opportunities to develop derivatives with enhanced or altered properties. The acetate group can undergo transesterification reactions with various alcohols, yielding different ester derivatives that might exhibit modified lipophilicity, stability, or biological activity. Several related compounds have been reported in the literature, including derivatives where the acetate group is replaced with other functionalities such as (4-methylphenoxy)acetate or methoxyacetate groups.

Hydrogenation of the benzochromene scaffold can lead to partially saturated derivatives, as seen in related compounds like 4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl derivatives. These structural modifications can significantly alter the compound's physical properties, chemical reactivity, and biological activities, providing a rich chemical space for exploration in medicinal chemistry and materials science applications.

Category	Information
GHS Pictogram	Warning
GHS Hazard Statement	H319: Causes serious eye irritation
Precautionary Statement Codes	P264+P265, P280, P305+P351+P338, P337+P317
Hazard Class	Eye Irrit. 2 (100%)

Future Research Directions

Structure-Activity Relationship Studies

A promising direction for future research involves comprehensive structure-activity relationship (SAR) studies of 6-oxo-6H-benzo[c]chromen-3-yl acetate and its derivatives. By systematically modifying different parts of the molecule and evaluating the resulting changes in biological activity, researchers could identify key structural features responsible for specific activities. This approach could guide the design of optimized derivatives with enhanced potency, selectivity, or improved pharmacokinetic properties.

Mechanism of Action Investigations

The investigation of the compound's interaction with biological targets such as enzymes or receptors is crucial for understanding its mechanism of action and potential therapeutic applications. Advanced techniques such as X-ray crystallography, nuclear magnetic resonance spectroscopy, and computational modeling could provide valuable insights into the binding modes and molecular interactions of 6-oxo-6H-benzo[c]chromen-3-yl acetate with its biological targets. This knowledge would facilitate rational design approaches in drug discovery efforts based on this scaffold.

Development of Synthetic Methodologies

Further research into efficient and scalable synthetic methodologies for 6-oxo-6H-benzo[c]chromen-3-yl acetate and related compounds would be valuable for expanding their applications. The development of one-pot, multicomponent reactions or flow chemistry approaches could improve the accessibility of these compounds for research and potential commercial applications. Additionally, green chemistry approaches to minimize environmental impact and improve sustainability of the synthesis would align with current trends in chemical research.